Cas no 2229355-82-0 (2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine
• CAS No: 2229355-82-0
• MF: C₇H₇Cl₂N₃
• MW: 204.056578874588
• CID: 6126847
• PubChem ID: 165796650
• Update Time: 2025-06-15

2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine
• EN300-1978757
• 2229355-82-0

• Inchi： 1S/C7H7Cl2N3/c8-6-2-4(3-1-5(3)10)7(9)12-11-6/h2-3,5H,1,10H2
• InChI Key： VSAXBYGLCKMSKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CC1N

Computed Properties

• Exact Mass: 203.0017026g/mol
• Monoisotopic Mass: 203.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine (CAS No. 2229355-82-0)

The compound 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine (CAS No. 2229355-82-0) is a specialized organic molecule featuring a unique combination of a pyridazine ring and a cyclopropylamine moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of dichloropyridazine and cyclopropylamine groups makes it a versatile intermediate for synthesizing biologically active compounds.

In recent years, the demand for novel heterocyclic compounds like 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine has surged, driven by advancements in medicinal chemistry and agrochemical innovation. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors and pesticide intermediates. Its structural features align with current trends in fragment-based drug design and sustainable agriculture, addressing global challenges such as drug resistance and crop yield optimization.

The synthesis of CAS No. 2229355-82-0 typically involves multi-step reactions, including cyclization and amination processes. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Its physicochemical properties, such as solubility and stability, are critical for formulation development in both pharmaceutical and agricultural contexts.

From an industrial perspective, 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine is often discussed in the context of green chemistry and process optimization. Manufacturers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, aligning with the United Nations Sustainable Development Goals (SDGs). This focus on sustainability resonates with growing consumer and regulatory demands for environmentally friendly chemicals.

In the pharmaceutical sector, derivatives of this compound are being investigated for their potential in treating neurological disorders and infectious diseases. Its molecular scaffold shows promise in modulating enzyme targets and receptor interactions, making it a valuable tool for hit-to-lead optimization. Meanwhile, agrochemical researchers are evaluating its efficacy as a precursor for next-generation herbicides with improved selectivity and reduced environmental impact.

The commercial availability of CAS No. 2229355-82-0 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. However, challenges remain in scaling up production while maintaining cost-effectiveness and quality standards. Discussions in scientific forums often highlight the need for collaborative R&D to unlock the full potential of this compound.

As the scientific community continues to explore structure-activity relationships (SAR) of 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine, its applications are expected to expand further. Emerging technologies like AI-driven molecular modeling and high-throughput screening are accelerating the discovery of new derivatives with enhanced bioactivity. This aligns with broader industry trends toward precision medicine and smart farming solutions.

In conclusion, 2-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine represents a compelling case study in the intersection of chemical innovation and applied sciences. Its multifaceted applications underscore the importance of continued investment in specialty chemicals research to address pressing global needs in healthcare and food security.